Cas no 2171204-52-5 ((3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid)

• Product Name: (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
• CAS No: 2171204-52-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5761802
• PubChem ID: 165558702
• Update Time: 2025-05-26

(3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
• 2171204-52-5
• EN300-1579410
• (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-17(13-24(29)28-23(16(2)3)14-25(30)31)27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17-,23-/m0/s1
• InChI Key： NBLBNUPMMJSUJK-SBUREZEXSA-N
• SMILES： O(C(N[C@@H](CC)CC(N[C@@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid

Introduction to (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic Acid (CAS No. 2171204-52-5)

(3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171204-52-5, represents a sophisticated molecular structure that combines functional groups with unique stereochemical properties. The presence of multiple chiral centers and the incorporation of a fluorenylmethoxycarbonyl (Fmoc) group make this molecule particularly intriguing for researchers exploring novel therapeutic agents.

The molecular framework of (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid is designed to interact selectively with biological targets, making it a promising candidate for drug development. The Fmoc group, a protective group commonly used in peptide synthesis, not only enhances the stability of the compound during synthetic processes but also allows for controlled modifications, which is crucial in medicinal chemistry. This feature makes it an invaluable tool for constructing complex peptidomimetics and exploring structure-activity relationships (SAR).

In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties and reduced immunogenicity. The compound (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid exemplifies this trend by incorporating non-peptide moieties while maintaining the essential bioactive core structure. Such molecules are particularly useful in targeting enzymes and receptors that are difficult to modulate with conventional peptides.

One of the most compelling aspects of this compound is its stereochemical complexity. The presence of multiple stereocenters ensures that only the enantiomerically pure form is obtained, which is critical for biological activity. The (3S) configuration at the first stereocenter and the subsequent (3S) configuration at the third stereocenter contribute to the overall three-dimensional shape of the molecule, which dictates its interactions with biological targets. This level of stereochemical control is essential for achieving high affinity and selectivity in drug design.

The fluorenylmethoxycarbonyl (Fmoc) group in (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid also serves as a handle for further chemical modifications. This protective group allows researchers to introduce other functional groups or linkers without interfering with the existing structure, providing a versatile platform for drug discovery. The ability to modify both the Fmoc group and other parts of the molecule enables the synthesis of a wide range of derivatives, each with potentially different biological activities.

Recent studies have highlighted the importance of peptidomimetics in addressing unmet medical needs. For instance, compounds similar to (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid have shown promise in targeting proteases involved in inflammation and cancer progression. These proteases are often difficult to inhibit with traditional small molecules due to their complex active sites. By mimicking peptide structures while introducing non-peptide elements, researchers can develop inhibitors that are more potent and selective.

The synthesis of such complex molecules requires advanced techniques in organic chemistry and peptide coupling strategies. The use of solid-phase peptide synthesis (SPPS) combined with protecting group strategies has been instrumental in obtaining high yields and purity. Additionally, computational methods such as molecular modeling and virtual screening have been employed to predict binding modes and optimize lead compounds.

In conclusion, (3S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid represents a significant advancement in peptidomimetic chemistry. Its unique structural features, including multiple chiral centers and an Fmoc group, make it a valuable tool for drug discovery. The compound's potential applications in targeting various biological pathways highlight its importance in modern medicinal chemistry. As research continues to uncover new therapeutic targets, molecules like this one will play a crucial role in developing next-generation pharmaceuticals.